Cas no 63375-66-6 (2-Hexenoic acid, 6-(acetyloxy)-3-(3-hydroxypropyl)-, methyl ester)

• Product Name: 2-Hexenoic acid, 6-(acetyloxy)-3-(3-hydroxypropyl)-, methyl ester
• CAS No: 63375-66-6
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 1651039
• Update Time: 2024-09-11

2-Hexenoic acid, 6-(acetyloxy)-3-(3-hydroxypropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 6-(acetyloxy)-3-(3-hydroxypropyl)-, methyl ester

• Inchi： 1S/C12H20O5/c1-10(14)17-8-4-6-11(5-3-7-13)9-12(15)16-2/h9,13H,3-8H2,1-2H3
• InChI Key： CUYZFPNDIRTRER-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=C(CCCO)CCCOC(C)=O

Computed Properties

• Exact Mass: 244.1311

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 356.8±42.0 °C(Predicted)
• PSA: 72.83
• pka: 14.90±0.10(Predicted)